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Compound of Interest

Compound Name: Amycolatopsin A

Cat. No.: B10823639

Introduction

Amycolatopsin A, a glycosylated polyketide macrolide isolated from the Australian soil
bacterium Amycolatopsis sp. MST-108494, has demonstrated selective antimycobacterial
activity, making it a person of interest in the development of new therapeutics.[1] The definitive
determination of its complex three-dimensional structure is a prerequisite for understanding its
mode of action and for any future medicinal chemistry efforts. Nuclear Magnetic Resonance
(NMR) spectroscopy stands as the most powerful and indispensable tool for the complete
structure elucidation of novel natural products like Amycolatopsin A. This document provides
a detailed overview of the application of various NMR techniques to decipher the molecular
architecture of this promising bioactive compound.

Logical Workflow for Structure Elucidation

The process of elucidating the structure of a natural product like Amycolatopsin A using NMR
spectroscopy follows a logical and stepwise progression. The workflow is designed to first
identify the basic carbon-hydrogen framework and then piece together the connectivity and
stereochemistry of the molecule.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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